Cas no 239132-30-0 (4-(2-fluoro-5-methylphenyl)but-3-en-2-one)

• Product Name: 4-(2-fluoro-5-methylphenyl)but-3-en-2-one
• CAS No: 239132-30-0
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 6098217
• PubChem ID: 18317439
• Update Time: 2023-12-13

4-(2-fluoro-5-methylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-5-methylphenyl)but-3-en-2-one
• 239132-30-0
• EN300-1837521
• SCHEMBL7686797

• Inchi： 1S/C11H11FO/c1-8-3-6-11(12)10(7-8)5-4-9(2)13/h3-7H,1-2H3/b5-4+
• InChI Key： IJVCHVWZTZYZGU-SNAWJCMRSA-N
• SMILES： FC1=CC=C(C)C=C1/C=C/C(C)=O

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives